4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(2,5-dimethylphenyl)-N-(2-methylphenyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C20H25N3S/c1-15-8-9-17(3)19(14-15)22-10-12-23(13-11-22)20(24)21-18-7-5-4-6-16(18)2/h4-9,14H,10-13H2,1-3H3,(H,21,24)
• InChI Key: WYAQQKNWNSKEMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)C(=S)NC3=CC=CC=C3C
• Molecular Formula: C20H25N3S
• Molecular Weight: 339.5 g/mol

Description

4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide, also known as DMPT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a piperazine derivative that has been synthesized through various methods and has been found to have unique biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide is not fully understood, but it is believed to act on the hypothalamic-pituitary-gonadal axis, leading to increased secretion of luteinizing hormone and follicle-stimulating hormone, which in turn stimulates the production of testosterone and estrogen. It has also been found to activate the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in various cellular processes, including cell proliferation and differentiation.
Biochemical and Physiological Effects:
4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide has been found to have various biochemical and physiological effects, including increased growth rate, improved feed conversion ratio, and enhanced immune response in fish and other aquatic animals. It has also been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide has several advantages for laboratory experiments, including its high purity, stability, and ease of synthesis. However, its potential toxicity and lack of long-term safety data are significant limitations that need to be considered.

Future Directions

There are several future directions for research on 4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide, including further studies on its mechanism of action, potential therapeutic applications in various diseases, and its effects on the environment and aquatic ecosystems. Additionally, studies on the safety and toxicity of 4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide are necessary to determine its potential use in various fields.

Synthesis Methods

4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide can be synthesized through various methods, including the reaction of 2,5-dimethylphenylhydrazine with 2-methylbenzaldehyde, followed by cyclization with thiocarbonyldiimidazole. Another method involves the reaction of 2,5-dimethylphenylhydrazine with 2-methylbenzoyl chloride, followed by cyclization with ammonium thiocyanate.

Scientific Research Applications

4-(2,5-dimethylphenyl)-N-(2-methylphenyl)-1-piperazinecarbothioamide has been found to have potential applications in various fields of scientific research, including as an immunostimulant, growth promoter, and stress reliever in aquaculture. It has also been studied for its potential use as a therapeutic agent for various diseases, including cancer and neurological disorders.